Cas no 1353951-58-2 ((2-Chloromethyl-piperidin-1-yl)-acetic acid)

• Product Name: (2-Chloromethyl-piperidin-1-yl)-acetic acid
• CAS No: 1353951-58-2
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• CID: 2155074
• Update Time: 2025-10-14

(2-Chloromethyl-piperidin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Chloromethyl-piperidin-1-yl)-acetic acid
• 2-(2-(Chloromethyl)piperidin-1-yl)acetic acid
• AM92421
• (2-Chloromethylpiperidin-1-yl)acetic acid

• Inchi： 1S/C8H14ClNO2/c9-5-7-3-1-2-4-10(7)6-8(11)12/h7H,1-6H2,(H,11,12)
• InChI Key： WEMBHMAFESMKQJ-UHFFFAOYSA-N
• SMILES： ClCC1CCCCN1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Topological Polar Surface Area: 40.5

Additional information on (2-Chloromethyl-piperidin-1-yl)-acetic acid

Introduction to (2-Chloromethyl-piperidin-1-yl)-acetic Acid (CAS No. 1353951-58-2)

(2-Chloromethyl-piperidin-1-yl)-acetic acid, with the chemical identifier CAS No. 1353951-58-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a chloromethyl group and an acetic acid moiety at the 1-position and 2-position of the piperidine ring, respectively, endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The chloromethyl group is particularly noteworthy due to its reactivity, which allows for further functionalization through nucleophilic substitution reactions. This reactivity has been exploited in various synthetic pathways to introduce complex molecular architectures, making (2-Chloromethyl-piperidin-1-yl)-acetic acid a versatile building block in medicinal chemistry. The acetic acid moiety, on the other hand, provides a carboxylic acid functionality that can be further modified through esterification, amidation, or other derivatization reactions, expanding its utility in the synthesis of more sophisticated pharmacophores.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from piperidine scaffolds. Piperidine derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases. The structural features of piperidine compounds contribute to their favorable pharmacokinetic properties, such as improved solubility and bioavailability. Specifically, the incorporation of a chloromethyl-piperidin-1-yl moiety has been explored in the design of small-molecule inhibitors targeting specific biological pathways.

One of the most compelling applications of (2-Chloromethyl-piperidin-1-yl)-acetic acid lies in its role as a precursor for the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are crucial in the treatment of cancer and inflammatory diseases. The ability to modify both the chloromethyl and acetic acid groups allows for fine-tuning of physicochemical properties and target binding affinity. This flexibility has been leveraged to create lead compounds with enhanced potency and selectivity.

The pharmaceutical industry has also explored derivatives of (2-Chloromethyl-piperidin-1-yl)-acetic acid for their potential in treating neurological disorders. Piperidine-based compounds have demonstrated efficacy in modulating neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The unique reactivity of the chloromethyl-piperidin-1-yl moiety has been particularly useful in constructing complex molecular frameworks that can interact with specific receptors or enzymes involved in these disorders.

In addition to its pharmaceutical applications, (2-Chloromethyl-piperidin-1-yl)-acetic acid has found utility in agrochemical research. The structural motif present in this compound has been incorporated into the design of novel pesticides and herbicides that exhibit improved efficacy and environmental compatibility. The ability to functionalize both the nitrogen and carbon atoms within the piperidine ring provides chemists with a rich palette of possibilities for creating molecules with tailored biological activities.

The synthesis of (2-Chloromethyl-piperidin-1-yl)-acetic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include nucleophilic substitution reactions to introduce the chloromethyl group followed by carboxylation at the 1-position to form the acetic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

The safety profile of (2-Chloromethyl-piperidin-1-yl)-acetic acid is an important consideration in its handling and use. While it is not classified as a hazardous material under standard regulatory guidelines, appropriate precautions should be taken to minimize exposure during synthesis and handling. Standard laboratory practices, including the use of personal protective equipment (PPE) and working in well-ventilated areas, are recommended.

In conclusion, (2-Chloromethyl-piperidin-1-yl)-acetic acid is a multifunctional compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, its importance in drug discovery and molecular construction is likely to grow further.